Zirconocene dichloride catalysed one-pot synthesis of pyrroles through nitroalkene-enamine assembly†
RSC Advances Pub Date: 2014-12-10 DOI: 10.1039/C4RA09873K
Abstract
Zirconocene dichloride in an environment-friendly ethanol medium was found to be an efficient catalyst for the synthesis of multi-substituted pyrroles by involving multi-component reactions of amines, β-dicarbonyl compounds and nitroalkenes. The reactions undergo completion easily with high yields and no side-products, allowing the purification of pyrroles in hassle-free and economical manner.
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